5-acetyl-1-methyl-1H-pyrrole-3-carbonitrile

• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• IUPAC Name: 5-acetyl-1-methylpyrrole-3-carbonitrile
• InChI: InChI=1S/C8H8N2O/c1-6(11)8-3-7(4-9)5-10(8)2/h3,5H,1-2H3
• InChI Key: KLUGUOJHOYHFKR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CN1C)C#N

Description

5-acetyl-1-methyl-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1-(1-Methyl-1H-pyrrol-2-yl)-ethanone (4.00 g, 32.48 mmol) in dry methylene chloride (30 mL) was cooled to −78° C. under nitrogen. Chlorosulfonyl isocyanate (2.8 mL, 32.5 mmol) was added dropwise, and the mixture allowed to warm to room temperature over 1 h. The reaction was cooled down to −78° C. and dimethylformamide (8 mL) was added. The reaction was allowed to warm up to room temperature (2 h) and was then poured into a 1 N sodium carbonate solution, which was extracted with methylene chloride. The organic layers were washed with water, dried (anhydrous MgSO4) and evaporated. The residue was then purified by silica gel column chromatography (ethyl acetate:hexanes 1:5 to 1:3) to afford 5-acetyl-1-methyl-1H-pyrrole-3-carbonitrile (1.63 g, 34%), which was used without further characterization.